3-(diphenylmethyl)-5-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine

• IUPAC Name: 3-benzhydryl-5-methyl-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine
• InChI: InChI=1S/C20H20N2O/c1-22-13-12-18-17(14-22)20(21-23-18)19(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,19H,12-14H2,1H3
• InChI Key: VDRDRJXAJKDRBN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=NO2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol

Description

3-(diphenylmethyl)-5-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine (also known as RO5263397) is a chemical compound that has been studied for its potential therapeutic applications. This compound belongs to the class of isoxazolopyridines and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(diphenylmethyl)-5-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine involves its interaction with the GABA-A receptor. This compound has been shown to act as a positive allosteric modulator of the receptor, which enhances the activity of GABA, the main inhibitory neurotransmitter in the brain. This results in the reduction of anxiety and other neurological processes.
Biochemical and Physiological Effects
Studies have shown that 3-(diphenylmethyl)-5-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine can have various biochemical and physiological effects. It has been shown to reduce anxiety in animal models and improve cognitive function in humans. This compound has also been shown to have anticonvulsant and sedative effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(diphenylmethyl)-5-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine in lab experiments is its specificity for the GABA-A receptor. This allows researchers to study the effects of modulating the activity of this receptor on various neurological processes. However, one of the limitations is the potential for off-target effects, which can complicate the interpretation of the results.

Future Directions

There are several future directions for the study of 3-(diphenylmethyl)-5-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine. One area of research is its potential therapeutic applications for anxiety disorders, insomnia, and other neurological disorders. Another direction is the development of more specific compounds that can selectively modulate the activity of the GABA-A receptor. Additionally, further research is needed to understand the long-term effects of this compound on the brain and other physiological processes.
Conclusion
In conclusion, 3-(diphenylmethyl)-5-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine is a chemical compound that has been studied for its potential therapeutic applications. Its mechanism of action involves the modulation of the GABA-A receptor, which has various biochemical and physiological effects. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for its study. Overall, this compound has the potential to contribute to the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of 3-(diphenylmethyl)-5-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine has been reported in the literature. One of the methods involves the reaction of 2-(diphenylmethyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridin-3-ol with methyl iodide in the presence of a base. The resulting product is then treated with sodium hydride and methyl iodide to yield 3-(diphenylmethyl)-5-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine.

Scientific Research Applications

3-(diphenylmethyl)-5-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine has been studied for its potential therapeutic applications. One of the areas of research is its effect on the central nervous system. Studies have shown that this compound can modulate the activity of the GABA-A receptor, which is involved in the regulation of anxiety, sleep, and other neurological processes.